Cas no 1159982-41-8 (Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate)

• Product Name: Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate
• CAS No: 1159982-41-8
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD01365980
• CID: 1035892
• PubChem ID: 49759221
• Update Time: 2025-10-30

Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate
• AK117638
• ethyl 1-benzyl-5,6-dihydro-2H-pyridine-3-carboxylate
• FT-0684969
• KB-251946
• RP07840
• 1-Benzyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid ethyl ester
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-(phenylmethyl)-, ethyl ester
• DTXSID70678053
• AKOS015949362
• AS-73365
• W-204878
• 115998-24-8
• 1159982-41-8
• MFCD01365980
• S11610
• CS-0441559
• J-520517
• ethyl 1-benzyl-3,6-dihydro-2H-pyridine-5-carboxylate

• MDL： MFCD01365980
• Inchi： 1S/C15H19NO2/c1-2-18-15(17)14-9-6-10-16(12-14)11-13-7-4-3-5-8-13/h3-5,7-9H,2,6,10-12H2,1H3
• InChI Key： GATVCEPLAPUOKG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CCCN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate

Research Brief on Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate (CAS: 1159982-41-8)

Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate (CAS: 1159982-41-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound belongs to the tetrahydropyridine class, which has been extensively studied for its potential pharmacological applications. Recent research has focused on its synthesis, structural characterization, and biological activities, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

The synthesis of Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate has been optimized in recent studies to improve yield and purity. A novel catalytic approach using palladium-based catalysts has been reported, which offers a more efficient and environmentally friendly route compared to traditional methods. The structural elucidation of this compound has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical identity and purity for further biological evaluations.

In terms of biological activity, preliminary studies have demonstrated that Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate exhibits promising binding affinity to certain neurotransmitter receptors, particularly those involved in dopamine and serotonin pathways. This suggests potential applications in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's, as well as psychiatric disorders like depression and schizophrenia. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's interactions at the molecular level. Molecular docking studies have revealed favorable binding modes with key CNS targets, providing a foundation for the design of more potent analogs. These findings are crucial for the development of next-generation therapeutics with improved efficacy and reduced side effects.

Despite the promising results, challenges remain in the clinical translation of Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, Ethyl 1-benzyl-1,2,5,6-tetrahydropyridine-3-carboxylate (CAS: 1159982-41-8) represents a valuable scaffold in medicinal chemistry with significant potential for CNS-related applications. Ongoing research efforts are expected to further explore its therapeutic benefits and optimize its pharmacological profile, paving the way for future drug development initiatives.